Cas no 885965-89-9 (2-(3,4-difluorophenyl)ethanimidamide)

• Product Name: 2-(3,4-difluorophenyl)ethanimidamide
• CAS No: 885965-89-9
• MF: C₈H₈F₂N₂
• MW: 170.159328460693
• CID: 712037
• PubChem ID: 4158721
• Update Time: 2025-05-26

2-(3,4-difluorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Difluorophenyl)acetimidamide
• 2-(3,4-Difluorophenyl)acetamidine
• 2-(3,4-DIFLUORO-PHENYL)-ACETAMIDINE
• 2-(3,4-difluorophenyl)ethanimidamide
• Benzeneethanimidamide,3,4-difluoro-
• 3,4-Difluorobenzeneethanimidamide
• Benzeneethanimidamide,3,4-difluoro
• 3,4-Difluorobenzeneethanimidamide (ACI)
• (3,4-Difluorophenyl)ethanimidamide
• DB-078023
• DTXSID30400074
• C8H8F2N2
• AKOS006294441
• EN300-1231078
• 2-(3,4-Difluorophenyl)ethanimidamide, AldrichCPR
• BENZENEETHANIMIDAMIDE, 3,4-DIFLUORO-
• s11009
• CS-0268783
• 885965-89-9

• MDL： MFCD05662957
• Inchi： 1S/C8H8F2N2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H3,11,12)
• InChI Key： MOEFTLQZLSGPAJ-UHFFFAOYSA-N
• SMILES： FC1C(F)=CC(CC(N)=N)=CC=1

Computed Properties

• Exact Mass: 171.05000
• Monoisotopic Mass: 170.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 248.5±50.0 ºC (760 Torr),
• Flash Point: 104.1±30.1 ºC,
• Refractive Index: 1.524
• Solubility: Slightly soluble (7.7 g/l) (25 º C),
• PSA: 44.08000
• LogP: 2.14230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(3,4-difluorophenyl)ethanimidamide

Comprehensive Analysis of 2-(3,4-Difluorophenyl)ethanimidamide (CAS No. 885965-89-9): Properties, Applications, and Industry Insights

2-(3,4-Difluorophenyl)ethanimidamide (CAS No. 885965-89-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This difluorophenyl-derived imidamide serves as a critical intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its molecular formula, C₈H₈F₂N₂, highlights the presence of fluorine atoms, which enhance metabolic stability and binding affinity—a key consideration in modern drug design.

Recent studies emphasize the role of 2-(3,4-difluorophenyl)ethanimidamide in developing kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, researchers are exploring fluorinated compounds like this for their improved bioavailability and selectivity. The compound’s ethanimidamide moiety also makes it a candidate for designing novel antidiabetic agents, aligning with global interest in diabetes management solutions.

From a synthetic chemistry perspective, CAS 885965-89-9 exemplifies the growing demand for fluorinated building blocks. Fluorination strategies are frequently searched in AI-driven drug discovery platforms, reflecting industry trends toward halogenated intermediates. The compound’s stability under acidic conditions further makes it suitable for scalable production, addressing queries about process optimization in pharmaceutical manufacturing forums.

Environmental and regulatory considerations are also pivotal. Unlike volatile organofluorines, 2-(3,4-difluorophenyl)ethanimidamide exhibits low ecological toxicity, a feature highlighted in green chemistry discussions. This aligns with frequent searches for sustainable fluorochemicals and EPA-compliant intermediates. Analytical methods like HPLC and LC-MS are typically employed for purity verification, ensuring compliance with stringent industry standards.

Market intelligence reveals expanding applications of 885965-89-9 in crop protection chemicals, responding to the agrochemical sector’s need for fungicide synergists. Its mechanism of action—disrupting fungal cell wall biosynthesis—resonates with queries about next-gen agrochemicals. Patent filings indicate its use in combination therapies, a trending approach to combat resistance.

In summary, 2-(3,4-difluorophenyl)ethanimidamide bridges multiple disciplines, from medicinal chemistry to sustainable agriculture. Its versatility underlines why CAS No. 885965-89-9 is increasingly indexed in scientific databases and commercial catalogs, meeting the demand for high-value fluorinated intermediates.